1-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxycyclobutane-1-carboxylic acid

Specification

• CAS No.: 2137143-57-6
• Molecular Formula: C20H19NO5
• Molecular Weight: 353.374
• IUPAC Name: 1-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxycyclobutane-1-carboxylic acid
• Standard InChI: InChI=1S/C20H19NO5/c22-12-9-20(10-12,18(23)24)21-19(25)26-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17,22H,9-11H2,(H,21,25)(H,23,24)
• Standard InChI Key: BJIOQZLQMVAEFZ-KWUMSVIQSA-N
• SMILES: C1C(CC1(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)O

Introduction

Synthesis and Applications

• Synthesis: The synthesis of such compounds typically involves the reaction of an amino acid or an amino-containing compound with fluoren-9-ylmethyl chloroformate (Fmoc-Cl) in the presence of a base. For 1-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxycyclobutane-1-carboxylic acid, the starting material would be a hydroxycyclobutane-based amino acid, which might require additional steps to synthesize.

• Applications: Fmoc-protected compounds are primarily used in solid-phase peptide synthesis (SPPS), where the Fmoc group protects the amino group during the synthesis process, preventing unwanted reactions. The unique structure of this compound might offer specific advantages in certain peptide synthesis applications, particularly where a cyclobutane ring is desired.

Comparison with Similar Compounds

Compound	Molecular Formula	CAS Number	Purity	Molecular Weight
(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(naphthalen-1-yl)propanoic acid	C28H23NO4	507472-10-8	95%	437.5 g/mol
1-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-oxocyclohexanecarboxylic acid	C22H21NO5	285996-74-9	-	379.4 g/mol
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxy-3-methylbutanoic acid	C20H21NO5	1217603-41-2	-	-

Research Findings and Potential Uses

Given the lack of specific data on 1-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxycyclobutane-1-carboxylic acid, research findings would likely focus on its potential applications in peptide synthesis or as a building block for more complex molecules. The cyclobutane ring could offer unique structural properties beneficial in drug design or materials science.